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Compound of Interest

Compound Name: 1-Fluoro-1,1-dinitroethane

Cat. No.: B079003

For researchers, scientists, and drug development professionals, this technical guide provides
a comprehensive overview of the core physical and chemical characteristics of gem-
dinitroalkanes. This class of compounds, characterized by the presence of two nitro groups
attached to the same carbon atom, exhibits a unique combination of properties that make them
of significant interest in both energetic materials science and medicinal chemistry.

This guide summarizes key quantitative data, details experimental protocols for their synthesis
and characterization, and visualizes fundamental concepts and workflows to facilitate a deeper
understanding of these versatile molecules.

Physical and Chemical Properties at a Glance

The physical and chemical properties of gem-dinitroalkanes are significantly influenced by the
nature of the alkyl or cycloalkyl substituent. The strong electron-withdrawing nature of the two
nitro groups imparts a notable acidity to the a-proton, a key feature governing their reactivity.
The following tables provide a summary of the key physical and chemical data for a selection of
representative gem-dinitroalkanes.

Table 1: Physical Properties of Selected Gem-Dinitroalkanes
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Molecular . - .
Compound Molecular . Melting Boiling Density
Weight ( . .
Name Formula Point (°C) Point (°C) (glcm?)
g/mol )
Dinitrometha 181.6 @ 760
CH2(NOz2)2 106.04 -3[1] 1.501[2]
ne mmHg[2]
1,1- CHsCH(NO2) 121.2- 1355 @
o 120.06 185.5[3]
Dinitroethane 2 121.6[3] 20°C[3]
2,2-
o (CH3)2C(NO2)
Dinitropropan 134.09 51-53 - -
2
e
11-
o CH3sCH2CH(N
Dinitropropan 134.09 - - -
02)2
e
1,3-
Dinitroadama  CioH14(NO2)2  226.23 - - -

ntane

Table 2: Chemical Properties of Selected Gem-Dinitroalkanes
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Compound Name CAS Number pKa Key Reactivities

Forms salts with
o bases, undergoes
Dinitromethane 625-76-3 3.6 @ 25°C[4][5] ]
condensation

reactions.

Can be alkylated and
1,1-Dinitroethane 600-40-8 5.21 @ 25°C[6] acylated at the a-

carbon.

Lacks an acidic
2,2-Dinitropropane 595-49-3 - proton, less reactive

at the a-carbon.

o Similar reactivity to
1,1-Dinitropropane 601-76-3 .
1,1-dinitroethane.

Reactivity is
55100-59-9 - influenced by the rigid

adamantane cage.

1,3-

Dinitroadamantane

Experimental Protocols: Synthesis and
Characterization

The synthesis of gem-dinitroalkanes can be achieved through several routes, most notably via
the oxidation of nitroalkanes or the nitration of species with an activated methylene group.

General Synthesis of Gem-Dinitroalkanes via Oxidative
Nitration

A common and effective method for the synthesis of gem-dinitroalkanes is the oxidative
nitration of a primary or secondary mononitroparaffin. This reaction is typically carried out by
treating the nitronate salt of the mononitroparaffin with a mixture of a nitrite salt and an
oxidizing agent, such as silver nitrate.

Experimental Protocol for the Synthesis of 1,1-Dinitroethane:
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Preparation of the Nitronate Salt: Dissolve nitroethane in an aqueous solution of sodium
hydroxide at a controlled temperature (typically 0-10°C) to form the sodium salt of
nitroethane.

Oxidative Nitration: In a separate vessel, prepare an aqueous solution of sodium nitrite and
silver nitrate.

Reaction: Slowly add the solution of the nitroethane salt to the nitrite/silver nitrate solution
with vigorous stirring, maintaining a low temperature. A precipitate of metallic silver will form.

Work-up: After the reaction is complete, the silver precipitate is removed by filtration. The
filtrate is then acidified to protonate the dinitroethane salt.

Purification: The 1,1-dinitroethane is extracted from the aqueous solution using an organic
solvent (e.g., diethyl ether or dichloromethane). The organic layer is then dried over an
anhydrous salt (e.g., magnesium sulfate), and the solvent is removed under reduced
pressure to yield the purified product.

Caption: Workflow for the synthesis of 1,1-dinitroethane via oxidative nitration.

Characterization of Gem-Dinitroalkanes

The structural elucidation and purity assessment of gem-dinitroalkanes are typically performed
using a combination of spectroscopic techniques.

Key Characterization Techniques:

e Infrared (IR) Spectroscopy: The presence of the nitro groups is readily identified by strong,
characteristic absorption bands. The asymmetric stretching vibration of the NO2 group
typically appears in the range of 1550-1600 cm~1, while the symmetric stretching vibration is
observed around 1350-1380 cm~1.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The chemical shift of the proton(s) on the carbon bearing the nitro groups is
significantly downfield due to the strong electron-withdrawing effect. For example, the
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methine proton in 1,1-dinitroethane appears at a higher chemical shift compared to the
methyl protons.

o 183C NMR: The carbon atom attached to the two nitro groups also exhibits a characteristic
downfield chemical shift.

e Mass Spectrometry (MS): Provides information about the molecular weight and
fragmentation pattern of the compound, aiding in its identification.

Caption: General workflow for the characterization of gem-dinitroalkanes.

Acidity and Structure-Reactivity Relationship

The acidity of the a-proton in gem-dinitroalkanes is a defining feature. The two electron-
withdrawing nitro groups stabilize the resulting conjugate base (a nitronate anion) through
resonance, making the a-proton significantly more acidic than in corresponding
mononitroalkanes.

Caption: Relationship between structure and acidity in gem-dinitroalkanes.

Applications in Drug Development

While historically the focus of gem-dinitroalkane research has been on their energetic
properties, there is emerging interest in their potential applications in medicinal chemistry. The
unique electronic and steric properties of the gem-dinitromethyl group can be exploited in drug
design to modulate the physicochemical properties of a lead compound, such as its acidity,
lipophilicity, and metabolic stability.

Currently, the direct application of gem-dinitroalkanes as therapeutic agents is not well-
established in publicly available literature. However, their role as synthetic intermediates and
the potential for the gem-dinitromethyl group to act as a bioisostere for other functional groups
are areas of active investigation. Further research is required to fully elucidate the potential of
this class of compounds in drug discovery and development. No specific signaling pathways
involving gem-dinitroalkanes have been prominently described in the current scientific
literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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